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Compound of Interest

Compound Name: 5-Fluoro-1,4-dimethyl-1H-pyrazole

Cat. No.: B12977788

Get Quote

Executive Summary & Strategic Value
The 5-Fluoro-1,4-dimethyl-1H-pyrazole scaffold represents a "privileged structure" in modern

drug design. Unlike non-fluorinated pyrazoles, the introduction of a fluorine atom at the C-5

position confers unique physicochemical properties that are critical for lead optimization:

Metabolic Blocking: The C-5 position of pyrazoles is a common site for metabolic oxidation

(via CYP450). Fluorine substitution effectively blocks this "soft spot," significantly extending

the half-life (

) of the molecule.

Electronic Modulation: The strong electronegativity of fluorine lowers the HOMO energy of

the pyrazole ring, making it less susceptible to oxidative degradation while modulating the

pKa of adjacent nitrogen atoms (N-2), which can influence binding affinity in kinase hinge

regions.

Lipophilicity: The C-F bond increases lipophilicity (

) without the steric bulk of a methyl or chloro group, improving membrane permeability.
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This building block is structurally analogous to the core found in the succinate dehydrogenase

inhibitor (SDHI) fungicide Penflufen, validating its utility in bioactive small molecules.

Chemical Properties & Reactivity Profile
Structural Analysis
The molecule features a 1,4-dimethyl substitution pattern with a fluorine atom at C-5. This

leaves C-3 as the sole remaining aromatic C-H bond available for facile functionalization.

Property Value / Description

CAS Number 1781012-41-6

Molecular Formula C₅H₇FN₂

Molecular Weight 114.12 g/mol

Key Reactivity Site
C-3 (Nucleophilic aromatic substitution is

difficult; C-H activation is preferred)

Stability
Stable to air and moisture; C-F bond is robust

against standard nucleophiles.

Reactivity Map (Graphviz)

Figure 1: Reactivity profile of 5-Fluoro-1,4-dimethyl-1H-pyrazole highlighting C-3 as the primary synthetic handle.
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Detailed Experimental Protocols
Protocol A: C-3 Functionalization via Directed Lithiation
Objective: To introduce electrophiles (aldehydes, halides, silanes) at the C-3 position.

Mechanism: The C-5 position is blocked by Fluorine and C-4 by Methyl. The C-3 proton is the

most acidic remaining site. However, the presence of the C-5 Fluorine requires the use of non-

nucleophilic bases to prevent nucleophilic attack on the C-F bond (which could lead to

defluorination or ring opening).

Materials:

Starting Material: 5-Fluoro-1,4-dimethyl-1H-pyrazole (1.0 eq)

Base: LiTMP (Lithium 2,2,6,6-tetramethylpiperidide) - Preferred over n-BuLi to avoid SNAr

side reactions.

Electrophile: Benzaldehyde (1.2 eq)

Solvent: Anhydrous THF

Atmosphere: Argon/Nitrogen

Step-by-Step Procedure:

Base Preparation: In a flame-dried flask under Argon, dissolve 2,2,6,6-tetramethylpiperidine

(1.1 eq) in anhydrous THF (0.5 M). Cool to -78°C. Dropwise add n-BuLi (1.1 eq, 2.5 M in

hexanes). Stir for 30 min at 0°C to generate LiTMP, then re-cool to -78°C.

Deprotonation: Add a solution of 5-Fluoro-1,4-dimethyl-1H-pyrazole (1.0 eq) in THF

dropwise to the LiTMP solution at -78°C.

Critical Note: Maintain temperature below -70°C. The lithiated species is sensitive. Stir for

45 minutes.

Electrophile Trapping: Add the electrophile (e.g., Benzaldehyde) dropwise.
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Warming: Allow the mixture to stir at -78°C for 1 hour, then slowly warm to room temperature

over 2 hours.

Quench: Quench with saturated NH₄Cl solution.

Workup: Extract with EtOAc (3x). Wash combined organics with brine, dry over Na₂SO₄, and

concentrate.

Purification: Flash chromatography (Hexane/EtOAc gradient).

Expected Outcome: C-3 substituted pyrazole with the C-5 Fluorine intact.[1]

Protocol B: Palladium-Catalyzed C-H Arylation (Direct
Arylation)
Objective: To couple the building block directly to an aryl halide without pre-functionalization.[1]

[2]

Rationale: This method avoids the use of sensitive organolithium reagents and tolerates

sensitive functional groups on the coupling partner.

Materials:

Substrate: 5-Fluoro-1,4-dimethyl-1H-pyrazole (1.0 eq)

Coupling Partner: Aryl Iodide (Ar-I) (1.2 eq)

Catalyst: Pd(OAc)₂ (5 mol%)

Ligand: P(t-Bu)₃ or XPhos (10 mol%)

Base: K₂CO₃ or Cs₂CO₃ (2.0 eq)

Solvent: Toluene or DMF

Temperature: 100-120°C

Workflow Diagram (Graphviz)
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Figure 2: Workflow for Pd-catalyzed C-3 Direct Arylation.
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Case Study: Analog Design (Penflufen Class)
Background: Penflufen is a succinate dehydrogenase inhibitor (SDHI) fungicide featuring a 1-

methyl-3-(trifluoromethyl)-5-fluoropyrazole core. Application: Researchers can utilize 5-Fluoro-
1,4-dimethyl-1H-pyrazole to synthesize "Me-analogs" of Penflufen-like scaffolds to study the

steric effect of the C-4 methyl group on binding pocket occupancy.

Synthetic Route:

Starting Block: 5-Fluoro-1,4-dimethyl-1H-pyrazole.[3]

Functionalization: Use Protocol A (Lithiation) followed by CO₂ quench to generate the C-3

Carboxylic Acid.
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Amide Coupling: React the resulting acid with a substituted aniline (using HATU/DIPEA) to

generate the carboxamide linkage common in SDHI inhibitors.

Comparative Data:

Feature Penflufen Core
1,4-Dimethyl-5-
Fluoro Core

Impact

C-4 Substituent H Methyl
Increases steric bulk;

restricts rotation.

C-3 Substituent CF₃ / CHF₂
Amide Linker (via C-H

act)

Allows diverse library

generation.

Metabolic Stability High (C-5 F) High (C-5 F)
Retained metabolic

blockade.

Safety & Handling
Fluorine Content: While the C-F bond is stable, combustion of fluorinated compounds can

release HF. Use appropriate exhaust/scrubbing during high-temperature degradation.

Lithiation Risks: Protocol A involves LiTMP and low temperatures. Ensure the system is

strictly anhydrous. Moisture will quench the lithiated intermediate immediately, returning the

starting material.

Toxicity: Pyrazoles can exhibit biological activity.[4][5] Handle as a potential bioactive agent

(gloves, fume hood, eye protection).

References
Levchenko, V., et al. (2018). "Preparation of 5-Fluoropyrazoles from Pyrazoles and N-

Fluorobenzenesulfonimide (NFSI)." The Journal of Organic Chemistry, 83(6), 3265–3274.

Mykhailiuk, P. K. (2021). "Fluorinated Pyrazoles: From Synthesis to Applications." Chemical

Reviews, 121(3), 1670–1715.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://pdfs.semanticscholar.org/0961/8d1d6d5a527476142e3c865397c59b263f22.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/5-fluoro-1_3-dimethylpyrazole-4-carbonyl-fluoride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12977788?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Balle, T., et al. (2006).[6] "Regioselectivity in lithiation of 1-methylpyrazole: experimental,

density functional theory and multinuclear NMR study." Organic & Biomolecular Chemistry, 4,

1261-1267.[6][7]

PubChem Compound Summary. "5-Fluoro-1,4-dimethyl-1H-pyrazole (CID 84716001)."

National Center for Biotechnology Information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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